Atorvastatin Allyl Ester
Atorvastatin Allyl Ester
Brand Name:
Vulcanchem
CAS No.:
915092-85-2
VCID:
VC0135352
InChI:
InChI=1S/C36H39FN2O5/c1-4-21-44-31(42)23-30(41)22-29(40)19-20-39-34(24(2)3)33(36(43)38-28-13-9-6-10-14-28)32(25-11-7-5-8-12-25)35(39)26-15-17-27(37)18-16-26/h4-18,24,29-30,40-41H,1,19-23H2,2-3H3,(H,38,43)/t29-,30-/m1/s1
SMILES:
CC(C)C1=C(C(=C(N1CCC(CC(CC(=O)OCC=C)O)O)C2=CC=C(C=C2)F)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4
Molecular Formula:
C36H39FN2O5
Molecular Weight:
598.715
Atorvastatin Allyl Ester
CAS No.: 915092-85-2
Cat. No.: VC0135352
Molecular Formula: C36H39FN2O5
Molecular Weight: 598.715
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 915092-85-2 |
|---|---|
| Molecular Formula | C36H39FN2O5 |
| Molecular Weight | 598.715 |
| IUPAC Name | prop-2-enyl (3R,5R)-7-[2-(4-fluorophenyl)-3-phenyl-4-(phenylcarbamoyl)-5-propan-2-ylpyrrol-1-yl]-3,5-dihydroxyheptanoate |
| Standard InChI | InChI=1S/C36H39FN2O5/c1-4-21-44-31(42)23-30(41)22-29(40)19-20-39-34(24(2)3)33(36(43)38-28-13-9-6-10-14-28)32(25-11-7-5-8-12-25)35(39)26-15-17-27(37)18-16-26/h4-18,24,29-30,40-41H,1,19-23H2,2-3H3,(H,38,43)/t29-,30-/m1/s1 |
| Standard InChI Key | UCJZSDSELLJXGC-LOYHVIPDSA-N |
| SMILES | CC(C)C1=C(C(=C(N1CCC(CC(CC(=O)OCC=C)O)O)C2=CC=C(C=C2)F)C3=CC=CC=C3)C(=O)NC4=CC=CC=C4 |
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